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Technical Guide: 4-(2-Chlorophenyl)-4-
fluoropiperidine
Part 1: Executive Summary
4-(2-Chlorophenyl)-4-fluoropiperidine (CAS: 1421160-44-2) is a specialized heterocyclic

building block belonging to the 4-aryl-4-fluoropiperidine class.[1] This scaffold is recognized in

medicinal chemistry as a "privileged structure" due to its ability to modulate lipophilicity,

metabolic stability, and receptor binding affinity in Central Nervous System (CNS) drug

candidates.

Unlike its 4-hydroxy analogs (e.g., metabolites of haloperidol), the 4-fluoro substitution blocks

metabolic oxidation at the C4 position, preventing the formation of potentially toxic pyridinium

species while maintaining the steric bulk required for receptor pocket occupancy. The 2-

chlorophenyl (ortho-chloro) moiety introduces specific steric constraints (atropisomerism

potential) and electronic effects that differentiate it from the more common para-chloro analogs,
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often enhancing selectivity for specific GPCR targets such as Sigma-1, NMDA, or Dopamine

receptors.

Part 2: Chemical Structure & Identity[2][3][4]
The molecule features a piperidine ring with a quaternary carbon at position 4, substituted with

both a fluorine atom and a 2-chlorophenyl ring.[1]

Table 1: Chemical Identity & Identifiers
Parameter Detail

IUPAC Name 4-(2-Chlorophenyl)-4-fluoropiperidine

Common Name
4-(2-Chlorophenyl)-4-fluoropiperidine HCl (salt

form)

CAS Number 1421160-44-2 (Hydrochloride salt)

Molecular Formula
C₁₁H₁₃ClFN (Free base) / C₁₁H₁₄Cl₂FN (HCl

salt)

Molecular Weight
213.68 g/mol (Free base) / 250.14 g/mol (HCl

salt)

SMILES FC1(C2=CC=CC=C2Cl)CCNCC1

InChI Key
Unique identifier dependent on salt form (Verify

via CAS)

Structural Analysis & Conformation
Piperidine Ring: Adopts a chair conformation. The bulky 4-(2-chlorophenyl) group typically

prefers the equatorial position to minimize 1,3-diaxial interactions, placing the smaller

fluorine atom in the axial position.

Ortho-Chloro Effect: The chlorine atom at the ortho position of the phenyl ring creates

significant steric hindrance, restricting the rotation of the phenyl ring relative to the piperidine

core. This restricted conformation can lock the pharmacophore into a bioactive shape,

potentially increasing binding affinity for specific receptor pockets compared to the freely

rotating 4-chlorophenyl analog.
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Metabolic Blockade: The C4-Fluorine atom has a high bond dissociation energy (C-F ≈ 116

kcal/mol), rendering the C4 position resistant to Cytochrome P450-mediated hydroxylation.

Part 3: Physicochemical Properties[2][11]
Understanding the physicochemical profile is critical for predicting ADME (Absorption,

Distribution, Metabolism, Excretion) behavior.

Table 2: Key Physicochemical Properties
Property

Value
(Estimated/Experimental)

Relevance

LogP (Lipophilicity) ~2.5 - 2.9

Moderate lipophilicity suitable

for CNS penetration (BBB

crossing).

pKa (Piperidine NH) ~9.2 - 9.8

Highly basic; exists

predominantly as a cation at

physiological pH (7.4).

H-Bond Donors 1 (NH)
Critical for ionic interaction with

receptor aspartate residues.

H-Bond Acceptors 1 (F)

Fluorine acts as a weak

acceptor; modulates local

electrostatics.

Solubility

High in DMSO, Methanol; Low

in Water (Free base); High in

Water (HCl salt)

Salt form preferred for

formulation and biological

assays.

Part 4: Synthesis & Manufacturing
The synthesis of 4-(2-chlorophenyl)-4-fluoropiperidine requires a precise sequence to install

the quaternary center and the fluorine atom. The most robust route utilizes a Grignard addition

followed by Deoxofluorination.

Mechanism of Synthesis (DOT Diagram)
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Caption: Synthetic pathway for 4-(2-Chlorophenyl)-4-fluoropiperidine via Grignard addition

and Deoxofluorination.

Detailed Experimental Protocol
Step 1: Grignard Addition

Setup: Flame-dry a 3-neck round bottom flask under Argon atmosphere.

Reagents: Dissolve N-Boc-4-piperidone (1.0 eq) in anhydrous THF.

Addition: Cool to -78°C. Slowly add 2-chlorophenylmagnesium bromide (1.2 eq, usually 1M

in THF) dropwise to control the exotherm.

Reaction: Stir at -78°C for 1 hour, then allow to warm to 0°C.

Quench: Quench with saturated aqueous NH₄Cl. Extract with EtOAc.

Result: Yields the tertiary alcohol intermediate (N-Boc-4-(2-chlorophenyl)-4-

hydroxypiperidine).

Step 2: Deoxofluorination (Critical Step)
Note: This step is sensitive. Direct fluorination of tertiary alcohols can lead to elimination

(alkene formation).

Reagents: Dissolve Intermediate A in anhydrous DCM.
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Fluorinating Agent: Cool to -78°C. Add DAST (Diethylaminosulfur trifluoride) or Deoxo-Fluor

(1.5 eq) dropwise.

Process: Stir at low temperature for 1 hour, then warm to room temperature overnight.

Safety: Quench carefully with saturated NaHCO₃ (gas evolution!).

Purification: Silica gel chromatography is required to separate the fluoro-product from any

elimination by-products (tetrahydropyridines).

Step 3: Deprotection
Reagents: Dissolve Intermediate B in 1,4-Dioxane.

Acid: Add 4M HCl in Dioxane (5-10 eq).

Isolation: Stir at RT for 2-4 hours. The product often precipitates as the hydrochloride salt.

Filter and wash with ether.

Part 5: Analytical Characterization
To validate the identity of the synthesized compound, the following spectral data should be

obtained.

Nuclear Magnetic Resonance (NMR)
¹H NMR (DMSO-d₆):

Aromatic Region: Multiplets at δ 7.2–7.6 ppm (4H) corresponding to the 2-chlorophenyl

ring.

Piperidine Ring:

δ 3.0–3.4 ppm (4H, m, H-2/H-6 adjacent to Nitrogen).

δ 1.8–2.3 ppm (4H, m, H-3/H-5 adjacent to Quaternary center). Note: These will show

complex splitting due to H-F coupling.

Amine: Broad singlet at δ 9.0–9.5 ppm (NH₂⁺ in salt form).
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¹⁹F NMR:

Single peak expected around δ -130 to -160 ppm. The exact shift depends on the solvent

and salt form.

Absence of this peak indicates failure of fluorination (e.g., elimination to alkene).

Mass Spectrometry (LC-MS)
Ionization: ESI+ (Electrospray Ionization).

Expected Mass: [M+H]⁺ = 214.08 (for ³⁵Cl isotope).

Isotope Pattern: Distinct 3:1 ratio of peaks at m/z 214 and 216 due to the Chlorine atom

(³⁵Cl/³⁷Cl).

Part 6: Safety & Handling
Hazard Classification:

Acute Toxicity: Harmful if swallowed (H302).[2][3]

Irritant: Causes skin irritation (H315) and serious eye irritation (H319).[2][3]

Fluorine Safety: While the C-F bond is stable, combustion may release HF gas.

Storage:

Store in a cool, dry place (2-8°C recommended).

Hygroscopic: Keep under inert gas (Argon/Nitrogen) if possible to prevent clumping of the

HCl salt.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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